Cas no 2228613-55-4 (4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one)

• Product Name: 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one
• CAS No: 2228613-55-4
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6241633
• PubChem ID: 165753348
• Update Time: 2025-07-21

4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one
• EN300-1822683
• 2228613-55-4

• Inchi： 1S/C11H12N2O3/c1-7-4-8(2-3-10(7)13(15)16)9-5-11(14)12-6-9/h2-4,9H,5-6H2,1H3,(H,12,14)
• InChI Key： GUGCHCWMBQLYGK-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=C(C)C=2)[N+](=O)[O-])CN1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one (CAS No. 2228613-55-4)

4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one (CAS No. 2228613-55-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrophenyl-substituted pyrrolidinone derivative is often explored for its potential applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are increasingly focusing on its molecular interactions and bioactivity profiles, making it a subject of interest in modern medicinal chemistry.

The compound's 3-methyl-4-nitrophenyl moiety contributes to its electron-withdrawing characteristics, which are critical for modulating reactivity in synthetic pathways. Its pyrrolidin-2-one core, a common motif in bioactive molecules, enhances its compatibility with biological systems. Recent studies highlight its role in targeting protein-protein interactions (PPIs), a hot topic in drug development, as PPIs are often implicated in diseases like cancer and neurodegenerative disorders. This aligns with the growing demand for small-molecule modulators in precision medicine.

From a synthetic chemistry perspective, CAS No. 2228613-55-4 is frequently discussed in the context of green chemistry and catalytic transformations. With sustainability being a major focus in the chemical industry, researchers are investigating eco-friendly methods to synthesize such intermediates. Questions like "How to optimize the yield of 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one?" or "What are the latest catalytic systems for nitrophenyl derivatives?" are commonly searched, reflecting the compound's relevance in industrial applications.

In the realm of computational chemistry, 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one serves as a model for density functional theory (DFT) studies. Its electronic structure and conformational stability are analyzed to predict reactivity and binding affinities—a trend driven by the rise of AI-driven drug design. This intersection of experimental and theoretical approaches addresses frequent queries such as "Can machine learning predict the bioactivity of pyrrolidinone derivatives?"—a testament to the compound's interdisciplinary appeal.

Quality control and analytical characterization of CAS No. 2228613-55-4 are also critical discussion points. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity, a concern frequently raised by manufacturers and end-users. The compound's spectral data and chromatographic behavior are often shared in open-access databases, supporting reproducibility—a key principle in modern science.

As the demand for tailored heterocycles grows, 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one exemplifies the innovation in scaffold diversification. Its adaptability in structure-activity relationship (SAR) studies makes it a valuable tool for addressing challenges in fragment-based drug discovery. With the pharmaceutical industry prioritizing lead optimization, this compound's role in accelerating R&D cycles cannot be overstated.

In summary, 4-(3-methyl-4-nitrophenyl)pyrrolidin-2-one (CAS No. 2228613-55-4) represents a convergence of synthetic utility, biological relevance, and computational intrigue. Its applications span from medicinal chemistry to material science, addressing contemporary questions in both academia and industry. As research progresses, this compound is poised to remain a focal point in the quest for novel therapeutics and sustainable chemical solutions.